Cas no 75272-49-0 (3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI))

• Product Name: 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI)
• CAS No: 75272-49-0
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD11845470
• CID: 841514
• Update Time: 2025-06-03

3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans-
• (3S,4R)-1-Benzyl-4-methyl-3-pyrrolidinamine
• trans-1-Benzyl-3-amino-4-methyl-pyrrolidine
• 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI)
• trans-1-Benzyl-4-methyl-pyrrolidin-3-ylamine

• MDL： MFCD11845470
• Inchi： 1S/C12H18N2/c1-10-7-14(9-12(10)13)8-11-5-3-2-4-6-11/h2-6,10,12H,7-9,13H2,1H3/t10-,12-/m0/s1
• InChI Key： NFZIZQCPMPUVFT-JQWIXIFHSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@H](C)[C@@H](N)C1

Additional information on 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI)

3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI)

The compound 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI), with CAS Registry Number 75272-49-0, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidines, which are five-membered nitrogen-containing heterocycles. The trans configuration of this molecule introduces unique stereochemical properties that play a critical role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI). Researchers have employed various methodologies, including asymmetric catalysis and enantioselective synthesis, to produce this compound in high enantiomeric excess. These methods not only enhance the purity of the product but also facilitate its application in drug discovery and development.

The structural features of 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI) make it an attractive candidate for exploring its potential as a bioactive molecule. The presence of a phenylmethyl group and a methyl substituent on the pyrrolidine ring introduces steric and electronic effects that can influence molecular interactions. Recent studies have demonstrated that this compound exhibits promising activity in vitro against various enzymatic targets, suggesting its potential as a lead compound for therapeutic interventions.

In terms of physical properties, 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI) has been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular conformation and stability under different conditions. The compound's solubility profile and thermal stability are particularly important considerations for its potential use in pharmaceutical formulations.

The application of 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI) extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where its performance has shown promise for future technological advancements.

From an environmental perspective, the ecological impact of 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI) has been a subject of recent investigation. Studies focusing on its biodegradation pathways and toxicity profiles aim to assess its safety for industrial and commercial use. These findings are crucial for ensuring sustainable practices in the production and application of this compound.

In conclusion, 3-Pyrrolidinamine, 4-methyl-1-(phenylmethyl)-, trans- (9CI) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its structural complexity and unique properties continue to drive innovative research efforts aimed at unlocking its full potential. As advancements in synthetic methods and analytical techniques unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.